Cas no 1673-43-4 (5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-amine)

5-(3,4,5-Trimethoxyphenyl)-1,3,4-oxadiazol-2-amine is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with an amine group and a 3,4,5-trimethoxyphenyl moiety. This structure imparts potential utility in medicinal chemistry, particularly as a scaffold for drug discovery due to its electron-rich aromatic system and hydrogen-bonding capabilities. The trimethoxy substitution enhances lipophilicity, potentially improving membrane permeability in biological applications. Its oxadiazole ring contributes to stability and may serve as a bioisostere for ester or amide functionalities. The compound is of interest in the synthesis of bioactive molecules, including kinase inhibitors or antimicrobial agents, owing to its modular reactivity and structural versatility.
5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-amine structure
1673-43-4 structure
Product Name:5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-amine
CAS No:1673-43-4
MF:C11H13N3O4
MW:251.238622426987
MDL:MFCD01710626
CID:149728
PubChem ID:12890260
Update Time:2025-05-22

5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazol-2-amine,5-(3,4,5-trimethoxyphenyl)-
    • 5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-amine
    • [5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]amine
    • 5-(3,4,5-Trimethoxy-phenyl)-[1,3,4]oxadiazol- 2-ylamine
    • VS-01352
    • AKOS000153636
    • 1673-43-4
    • UKCTUJXIEPYWIO-UHFFFAOYSA-N
    • BB 0238337
    • EN300-236127
    • 5-(3,4,5-Trimethoxyphenyl)-1,3,4-oxadiazol-2-ylamine
    • F2146-0029
    • A909903
    • MFCD01710626
    • SCHEMBL20589287
    • ALBB-023641
    • STK895087
    • DB-138963
    • BBL003487
    • 1,3,4-Oxadiazol-2-amine, 5-(3,4,5-trimethoxyphenyl)-
    • MDL： MFCD01710626
    • Inchi： 1S/C11H13N3O4/c1-15-7-4-6(10-13-14-11(12)18-10)5-8(16-2)9(7)17-3/h4-5H,1-3H3,(H2,12,14)
    • InChI Key： UKCTUJXIEPYWIO-UHFFFAOYSA-N
    • SMILES： O(C)C1C(=CC(C2=NN=C(N)O2)=CC=1OC)OC

Computed Properties

  • Exact Mass: 251.09069
  • Monoisotopic Mass: 251.09060590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 92.6Ų

Experimental Properties

  • PSA: 92.63

5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B589185-25mg
5-(3,4,5-Trimethoxyphenyl)-1,3,4-oxadiazol-2-amine
 1673-43-4
25mg
 $ 50.00 2022-06-07
TRC
B589185-50mg
5-(3,4,5-Trimethoxyphenyl)-1,3,4-oxadiazol-2-amine
 1673-43-4
50mg
 $ 65.00 2022-06-07
TRC
B589185-250mg
5-(3,4,5-Trimethoxyphenyl)-1,3,4-oxadiazol-2-amine
 1673-43-4
250mg
 $ 210.00 2022-06-07
Chemenu
CM507648-1g
5-(3,4,5-Trimethoxyphenyl)-1,3,4-oxadiazol-2-amine
 1673-43-4 97%
1g
 $507 2023-02-17
Enamine
EN300-236127-1g
5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-amine
 1673-43-4
1g
 $557.0 2023-09-15
Enamine
EN300-236127-5g
5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-amine
 1673-43-4
5g
 $1614.0 2023-09-15
Enamine
EN300-236127-10g
5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-amine
 1673-43-4
10g
 $2393.0 2023-09-15
Enamine
EN300-236127-0.05g
5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-amine
 1673-43-4 95%
0.05g
 $468.0 2024-06-19
Enamine
EN300-236127-0.1g
5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-amine
 1673-43-4 95%
0.1g
 $490.0 2024-06-19
Enamine
EN300-236127-0.25g
5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-amine
 1673-43-4 95%
0.25g
 $513.0 2024-06-19

5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-amine Suppliers

Amadis Chemical Company Limited
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(CAS:1673-43-4)5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-amine
Order Number:A909903
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:36
Price ($):465.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1673-43-4)5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-amine
A909903
Purity:99%
Quantity:1g
Price ($):465.0
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